Cas no 2377033-79-7 ([2-(Fluoromethyl)spiro[3.3]heptan-2-yl]methanamine)

• Product Name: [2-(Fluoromethyl)spiro[3.3]heptan-2-yl]methanamine
• CAS No: 2377033-79-7
• MF: C₉H₁₆FN
• MW: 157.228446006775
• CID: 6410739
• PubChem ID: 145913559
• Update Time: 2025-05-22

[2-(Fluoromethyl)spiro[3.3]heptan-2-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-7445553
• [2-(fluoromethyl)spiro[3.3]heptan-2-yl]methanamine
• 2377033-79-7
• [2-(Fluoromethyl)spiro[3.3]heptan-2-yl]methanamine

• Inchi： 1S/C9H16FN/c10-6-9(7-11)4-8(5-9)2-1-3-8/h1-7,11H2
• InChI Key： UGQODCBGDJDOKW-UHFFFAOYSA-N
• SMILES： FCC1(CN)CC2(CCC2)C1

Computed Properties

• Exact Mass: 157.126677677g/mol
• Monoisotopic Mass: 157.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Additional information on [2-(Fluoromethyl)spiro[3.3]heptan-2-yl]methanamine

Introduction to [2-(Fluoromethyl)spiro[3.3]heptan-2-yl]methanamine (CAS No: 2377033-79-7)

The compound [2-(Fluoromethyl)spiro[3.3]heptan-2-yl]methanamine, identified by the CAS registry number 2377033-79-7, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its spirocyclic structure, which consists of two fused rings sharing a single atom—the spiro atom. The presence of a fluoromethyl group at the 2-position of the spiro ring introduces unique electronic and steric properties, making this compound a subject of interest in contemporary chemical research.

Recent studies have highlighted the importance of spirocyclic compounds in drug design due to their ability to mimic complex biological structures and interactions. The fluoromethyl group in [2-(Fluoromethyl)spiro[3.3]heptan-2-yl]methanamine not only enhances the molecule's stability but also contributes to its bioavailability, making it a promising candidate for pharmacological applications. Researchers have explored its potential as a building block for creating bioactive molecules, particularly in the development of novel antibiotics and anticancer agents.

The synthesis of [2-(Fluoromethyl)spiro[3.3]heptan-2-yl]methanamine involves advanced organic chemistry techniques, including ring-closing metathesis and nucleophilic substitution reactions. These methods ensure high yields and purity, which are critical for its use in preclinical studies. The compound's structure has been analyzed using state-of-the-art spectroscopic techniques such as NMR and X-ray crystallography, providing detailed insights into its conformational flexibility and stereochemistry.

In terms of applications, [2-(Fluoromethyl)spiro[3.3]heptan-2-yl]methanamine has shown promise in the field of medicinal chemistry as a lead compound for drug discovery. Its spirocyclic framework allows for the creation of molecules with high binding affinity to target proteins, which is essential for therapeutic efficacy. Additionally, the fluoromethyl group imparts lipophilicity, enhancing the molecule's ability to cross biological membranes—a critical factor in drug delivery.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of [2-(Fluoromethyl)spiro[3.3]heptan-2-yl]methanamine with greater accuracy. Molecular docking studies have revealed potential interactions with key enzymes involved in metabolic pathways, suggesting its role in modulating cellular processes. Furthermore, green chemistry approaches are being explored to optimize its synthesis, reducing environmental impact while maintaining high-quality standards.

The study of [2-(Fluoromethyl)spiro[3.3]heptan-2-yl]methanamine continues to evolve, driven by its unique structural features and versatile chemical properties. As research progresses, this compound is expected to contribute significantly to the development of innovative therapies and materials across various industries.